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Introduction
Clopyralid-olamine is a selective, systemic herbicide used for the control of broadleaf weeds.

It belongs to the pyridine carboxylic acid class of herbicides and functions as a synthetic auxin,

mimicking the plant growth hormone indole-3-acetic acid (IAA). This guide provides a

comprehensive overview of the core physicochemical properties of Clopyralid-olamine,

detailed experimental protocols for their determination, and a visualization of its mechanism of

action.

Core Physicochemical Properties
The physicochemical properties of a substance are critical in determining its environmental

fate, bioavailability, and toxicological profile. The data for Clopyralid-olamine, along with its

parent acid Clopyralid, are summarized below. It is important to note that while some properties

are reported for the olamine salt, others are more readily available for the parent acid. The

formation of the olamine salt generally increases water solubility and may alter other properties

such as melting point, vapor pressure, pKa, and the octanol-water partition coefficient.

Data Presentation: Physicochemical Properties of Clopyralid-olamine and Clopyralid
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Property Clopyralid-olamine Clopyralid (Parent Acid)

Chemical Structure

3,6-dichloro-2-

pyridinecarboxylic acid,

compound with 2-

aminoethanol (1:1)

3,6-dichloropicolinic acid

CAS Number 57754-85-5[1] 1702-17-6[2]

Molecular Formula C8H10Cl2N2O3[1] C6H3Cl2NO2[2]

Molecular Weight 253.08 g/mol [1][2] 192.00 g/mol [2][3]

Melting Point Data not available 149.6 °C[4] / 151-152 °C[2][3]

Boiling Point
100 °C (as product)[1] / 323.7

°C at 760 mmHg[5]
Decomposes before boiling[4]

Water Solubility 3.00 x 10^5 mg/L
7.85 x 10^3 mg/L (distilled

water, 20°C)[3]

Vapor Pressure Data not available 1.36 mPa (20 °C)[4]

pKa Data not available 2.01 (25 °C)[4]

Octanol-Water Partition

Coefficient (log P)
1.72 (XLogP3, predicted)[5] -2.63 (pH 7, 20 °C)[4]

Flash Point >79 °C[1] / 100 °C[5] Not applicable

Experimental Protocols
The determination of physicochemical properties for regulatory purposes, such as under

REACH (Registration, Evaluation, Authorisation and Restriction of Chemicals), typically follows

standardized methods, such as those published by the Organisation for Economic Co-

operation and Development (OECD). Below are detailed methodologies for the key

experiments cited.

Melting Point/Melting Range (OECD 102)
This method determines the temperature at which a substance transitions from a solid to a

liquid state.
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Apparatus: A capillary tube melting point apparatus, either with a liquid bath or a metal block

for heating, or a differential scanning calorimeter (DSC).

Procedure (Capillary Method):

A small amount of the finely powdered, dry test substance is packed into a capillary tube.

The capillary tube is placed in the heating block of the apparatus.

The temperature is raised at a controlled rate.

The temperatures at which melting begins and is complete are recorded.

Procedure (DSC):

A small, weighed amount of the sample is placed in a crucible.

The sample and a reference crucible are heated at a constant rate.

The difference in heat flow to the sample and reference is measured as a function of

temperature. The melting point is determined from the resulting thermogram.[6][7]

Boiling Point (OECD 103)
This method determines the temperature at which the vapor pressure of a liquid equals the

atmospheric pressure.

Apparatus: Ebulliometer, dynamic vapor pressure apparatus, or a distillation setup.

Procedure (Dynamic Method):

The substance is placed in a suitable vessel and the pressure is reduced.

The temperature of the substance is gradually increased until boiling is observed.

The boiling temperature and the corresponding pressure are recorded. This is repeated at

several pressures.
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The normal boiling point is determined by interpolation or extrapolation of the vapor

pressure-temperature curve to standard atmospheric pressure (101.325 kPa).[8][9][10]

Water Solubility (OECD 105)
This guideline describes two primary methods for determining water solubility: the flask method

for solubilities > 10 mg/L and the column elution method for solubilities < 10 mg/L. Given the

high solubility of Clopyralid-olamine, the flask method is appropriate.

Apparatus: Shaking flask, constant temperature water bath, analytical balance, and a

suitable analytical instrument (e.g., HPLC, GC).

Procedure (Flask Method):

An excess amount of the test substance is added to a flask containing purified water.

The flask is agitated in a constant temperature bath (e.g., 20 °C) until equilibrium is

reached. A preliminary test can determine the time to reach equilibrium.

The solution is centrifuged or filtered to remove undissolved substance.

The concentration of the substance in the aqueous solution is determined using a

validated analytical method.[11][12][13]

Vapor Pressure (OECD 104)
This guideline describes several methods for determining the vapor pressure of a substance.

The static method is a common approach.

Apparatus: A vacuum-tight apparatus consisting of a sample container, a pressure

measuring device, and a temperature-controlled housing.

Procedure (Static Method):

A sample of the substance is placed in the sample container.

The apparatus is evacuated to remove air.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.oecd.org/en/publications/1995/07/test-no-103-boiling-point_g1gh28cb.html
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-103-kimyasallarin-testi---kaynama-noktasi-icin-standart-test-yontemi/
https://www.oecd.org/en/publications/test-no-103-boiling-point_9789264069541-en.html
https://www.benchchem.com/product/b1580446?utm_src=pdf-body
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P1005E0Q.TXT
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.scymaris.com/studies/oecd-105
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The sample is heated to a specified temperature, and the system is allowed to reach

equilibrium.

The vapor pressure is read from the pressure measuring device.

Measurements are repeated at several temperatures to establish the vapor pressure

curve.[14][15][16][17][18]

Dissociation Constant (pKa) (OECD 112)
This guideline describes methods to determine the dissociation constant of a substance in

water, which is a measure of its strength as an acid or base.

Apparatus: pH meter, temperature-controlled vessel, burette, and analytical equipment if a

spectrophotometric or conductometric method is used.

Procedure (Titration Method):

A known amount of the test substance is dissolved in water.

The solution is titrated with a standard solution of a strong acid or base.

The pH of the solution is measured after each addition of the titrant.

The pKa is calculated from the pH values and the corresponding volumes of titrant added,

often by determining the pH at the half-equivalence point.[19][20][21][22][23]

Octanol-Water Partition Coefficient (log P) (OECD 107)
This method determines the ratio of the concentration of a substance in n-octanol and water at

equilibrium, which is an indicator of its lipophilicity.

Apparatus: Centrifuge tubes with stoppers, mechanical shaker, centrifuge, and an analytical

instrument to determine the concentration of the substance.

Procedure (Shake Flask Method):

A solution of the test substance in either n-octanol or water is prepared.
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The solution is placed in a centrifuge tube with the other solvent (n-octanol or water).

The tube is shaken until equilibrium is reached.

The two phases are separated by centrifugation.

The concentration of the substance in each phase is determined by a suitable analytical

method.

The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol

phase to the concentration in the aqueous phase. The logarithm of P (log P) is then

reported.[24][25][26]

Mandatory Visualizations
Signaling Pathway
Clopyralid-olamine acts as a synthetic auxin. The canonical auxin signaling pathway involves

the perception of auxin by the TIR1/AFB family of F-box proteins, which are components of an

SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex. In the presence of auxin, TIR1/AFB

proteins bind to Aux/IAA transcriptional repressors, leading to their ubiquitination and

subsequent degradation by the 26S proteasome. The degradation of Aux/IAA proteins releases

the repression of Auxin Response Factors (ARFs), which can then activate the transcription of

auxin-responsive genes, leading to various physiological responses, including cell elongation,

division, and differentiation, which at herbicidal concentrations, leads to uncontrolled growth

and plant death.[27][28][29][30][31]
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Caption: Synthetic auxin signaling pathway of Clopyralid-olamine.

Experimental Workflow: Water Solubility (Flask Method)
The following diagram illustrates the workflow for determining the water solubility of a highly

soluble substance like Clopyralid-olamine using the OECD 105 flask method.
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Caption: Workflow for water solubility determination by the flask method.

Logical Relationship: Physicochemical Properties and
Environmental Fate
The physicochemical properties of a herbicide like Clopyralid-olamine are interconnected and

influence its behavior and persistence in the environment. This diagram shows the logical

relationships between these properties and their environmental implications.
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Caption: Relationship between physicochemical properties and environmental fate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/25032902/
https://pubmed.ncbi.nlm.nih.gov/25032902/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4330579/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4330579/
https://elifesciences.org/articles/54740
https://elifesciences.org/articles/54740
https://pmc.ncbi.nlm.nih.gov/articles/PMC5045290/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5045290/
https://www.researchgate.net/figure/Auxin-signaling-through-the-SCFTIR1-AFB-pathway-A-In-the-current-auxin-signaling-model_fig1_337573116
https://www.benchchem.com/product/b1580446#physicochemical-properties-of-clopyralid-olamine
https://www.benchchem.com/product/b1580446#physicochemical-properties-of-clopyralid-olamine
https://www.benchchem.com/product/b1580446#physicochemical-properties-of-clopyralid-olamine
https://www.benchchem.com/product/b1580446#physicochemical-properties-of-clopyralid-olamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1580446?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

